Cas no 554-12-1 (Methyl propionate)
Methyl propionate (C₄H₈O₂) is an ester with the molecular formula CH₃CH₂COOCH₃. It is a colorless, volatile liquid with a fruity odor, commonly used as a solvent in coatings, inks, and adhesives due to its favorable evaporation rate and solvency properties. Its low toxicity and high purity make it suitable for pharmaceutical and food flavoring applications. Methyl propionate exhibits excellent compatibility with resins and polymers, enhancing formulation flexibility. With a relatively low boiling point (79-80°C) and good biodegradability, it is also considered an environmentally friendly alternative to traditional solvents. Its stability under standard conditions ensures reliable performance in industrial processes.
Methyl propionate structure
Product Name:Methyl propionate
CAS No:554-12-1
MF:C4H8O2
MW:88.1051216125488
MDL:MFCD00009306
CID:38297
PubChem ID:24887918
Update Time:2025-06-09
Methyl propionate Chemical and Physical Properties
Names and Identifiers
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- Methyl propionate
- FEMA 2742
- METHYL PROPANOATE
- METHYL PROPYLATE
- PROPANOIC ACID METHYL ESTER
- PROPIONIC ACID METHYL ESTER
- RARECHEM AL BF 0159
- TRIANOIC ACID METHYL ESTER
- C2H5COOCH3
- femanumber2742
- Methyl ester of propanoic acid
- Methylester kyseliny propionove
- Propionate de methyle
- propionatedemethyle(french)
- METHYL PROPIONATE, STANDARD FOR GC
- METHYL PROPIONATE OEKANAL
- Methyl Propionate [Standard Material for GC]
- Methyl trianoate (Methyl propionate)
- Methyl trianoate (Methyl propionate)1000µg
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- MDL： MFCD00009306
- Inchi： 1S/C4H8O2/c1-3-4(5)6-2/h3H2,1-2H3
- InChI Key： RJUFJBKOKNCXHH-UHFFFAOYSA-N
- SMILES： CCC(OC)=O
- BRN： 1737628
Computed Properties
- Exact Mass: 88.05240
- Monoisotopic Mass: 88.05243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 49.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Colorless transparent liquid [1]
- Density: 0.915 g/mL at 25 °C(lit.)
- Melting Point: −88 °C (lit.)
- Boiling Point: 79 °C(lit.)
- Flash Point: Fahrenheit: 28.4 ° f
Celsius: -2 ° c - Refractive Index: n20/D 1.376(lit.)
n20/D 1.376 - Solubility: H2O: soluble16 parts
- Water Partition Coefficient: 5 g/100 mL at 20 ºC
- Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents, acids, bases. Readily forms explosive mixtures with air. Moisture sensitive.
- PSA: 26.30000
- LogP: 0.56940
- Merck: 6112
- Vapor Pressure: 40 mmHg ( 11 °C)
85.3 mmHg ( 25 °C) - FEMA: 2742 | METHYL PROPIONATE
- Sensitiveness: Sensitive to humidity
- Solubility: Slightly soluble in water, miscible in ethanol \ ether [13]
Methyl propionate Security Information
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Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225,H332
- Warning Statement： P210
- Hazardous Material transportation number：UN 1248 3/PG 2
- WGK Germany：1
- Hazard Category Code： 11-20
- Safety Instruction： S16-S24-S29-S33
- RTECS：UF5970000
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Hazardous Material Identification：
- HazardClass：3
- PackingGroup：II
- TSCA：Yes
- Explosive Limit：2.5-13%(V)
- Safety Term：3
- Packing Group：II
- Risk Phrases：R11; R20
- Packing Group：II
- Hazard Level：3
- Storage Condition：Flammable area
Methyl propionate Customs Data
- HS CODE：2915509000
- Customs Data：
China Customs Code:
2915509000Overview:
2915509000 Propionate and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915509000 propionic acid, its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Methyl propionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M110422-1ml |
Methyl propionate |
554-12-1 | 1ml |
¥251.90 | 2023-09-02 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M110420-5ml |
Methyl propionate |
554-12-1 | Standard for GC,≥99.7%(GC) | 5ml |
¥90.90 | 2023-09-02 | |
| BAI LING WEI Technology Co., Ltd. | 268794-25ML |
Methyl propionate, 99% |
554-12-1 | 99% | 25ML |
￥ 89 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 268794-100ML |
Methyl propionate, 99% |
554-12-1 | 99% | 100ML |
￥ 215 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 268794-250ML |
Methyl propionate, 99% |
554-12-1 | 99% | 250ML |
￥ 306 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 268794-500ML |
Methyl propionate, 99% |
554-12-1 | 99% | 500ML |
￥ 555 | 2022-04-26 | |
| TRC | P786370-1g |
Propionic Acid Methyl Ester |
554-12-1 | 1g |
$ 64.00 | 2023-09-06 | ||
| TRC | P786370-10 g |
Propionic Acid Methyl Ester |
554-12-1 | 10g |
75.00 | 2021-07-19 | ||
| TRC | P786370-50 g |
Propionic Acid Methyl Ester |
554-12-1 | 50g |
100.00 | 2021-07-19 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0831639324-500ml |
Methyl propionate |
554-12-1 | 99% | 500ml |
¥ 294.1 | 2024-07-19 |
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Methyl propionate Related Literature
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Lídia Garcia,Anna Pla-Quintana,Anna Roglans Org. Biomol. Chem. 2009 7 5020
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Tomas Carrillo-Marquez,Lorenzo Caggiano,Richard F. W. Jackson,Urszula Grabowska,Alastair Rae,Matthew J. Tozer Org. Biomol. Chem. 2005 3 4117
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Ewa Bia?ecka-Florjańczyk,Andrzej Orzeszko,Irma ?ledzińska,Ewa Górecka J. Mater. Chem. 1999 9 371
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Andrew R. McFarlane,Hannah Geller,Ian P. Silverwood,Richard I. Cooper,David J. Watkin,Stewart F. Parker,John M. Winfield,David Lennon Phys. Chem. Chem. Phys. 2016 18 17210
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Yuyoung Kim,Hansol Kim,Hongkee Sah RSC Adv. 2016 6 85275
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